N-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydroacenaphthylene-3-sulfonamide

• Molecular Formula: C20H17NO4S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydroacenaphthylene-3-sulfonamide
• InChI: InChI=1S/C20H17NO4S/c22-26(23,21-11-13-4-8-17-18(10-13)25-12-24-17)19-9-6-15-3-1-2-14-5-7-16(19)20(14)15/h1-4,6,8-10,21H,5,7,11-12H2
• InChI Key: UUNFTLPDOXTNGO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC3=C2C1=CC=C3)S(=O)(=O)NCC4=CC5=C(C=C4)OCO5

Description

N-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydroacenaphthylene-3-sulfonamide is a complex organic compound that has garnered interest in various scientific fields due to its unique structural features and potential applications. This compound contains a benzodioxole moiety, which is known for its presence in various bioactive molecules, and an acenaphthylene sulfonamide group, which adds to its chemical versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydroacenaphthylene-3-sulfonamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the benzodioxole moiety, followed by its attachment to the acenaphthylene sulfonamide core. Key steps may include:

Formation of Benzodioxole Moiety: This can be achieved through the cyclization of catechol derivatives with formaldehyde.

Sulfonamide Formation: The sulfonamide group can be introduced via sulfonation reactions using sulfonyl chlorides.

Coupling Reactions: The final step involves coupling the benzodioxole moiety with the acenaphthylene sulfonamide core using suitable coupling agents and catalysts.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydroacenaphthylene-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, copper catalysts for coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydroacenaphthylene-3-sulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydroacenaphthylene-3-sulfonamide involves its interaction with specific molecular targets and pathways. The benzodioxole moiety may interact with enzymes or receptors, modulating their activity. The sulfonamide group can enhance the compound’s binding affinity and specificity towards its targets. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzodioxol-5-ylmethyl)-N-(1,3-benzodioxol-5-ylmethylene)amine
• 1-(1,3-Benzodioxol-5-yl)-N-methyl-1-propanamine
• N-1,3-benzodioxol-5-yl-2-(1H-indol-3-yl)acetamide

Uniqueness

N-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydroacenaphthylene-3-sulfonamide stands out due to its unique combination of the benzodioxole and acenaphthylene sulfonamide moieties. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various applications.